Cas no 2580191-50-8 (2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid)

• Product Name: 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid
• CAS No: 2580191-50-8
• MF: C₁₄H₁₇NO₄
• MW: 263.289084196091
• CID: 5659300
• PubChem ID: 165890099
• Update Time: 2025-08-05

2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-[(benzyloxy)carbonyl]-2-methylazetidin-2-yl}acetic acid
• EN300-27726993
• 2580191-50-8
• 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid

• Inchi： 1S/C14H17NO4/c1-14(9-12(16)17)7-8-15(14)13(18)19-10-11-5-3-2-4-6-11/h2-6H,7-10H2,1H3,(H,16,17)
• InChI Key： KCHPFQUOQVUGTH-UHFFFAOYSA-N
• SMILES： O(CC1C=CC=CC=1)C(N1CCC1(C)CC(=O)O)=O

Computed Properties

• Exact Mass: 263.11575802g/mol
• Monoisotopic Mass: 263.11575802g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 351
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 66.8Ų

Additional information on 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid

Introduction to 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid (CAS No. 2580191-50-8)

2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid, with the CAS number 2580191-50-8, is a synthetic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of azetidines, which are four-membered heterocyclic compounds with a wide range of biological activities. The unique structure of 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid makes it a valuable intermediate in the synthesis of various pharmaceuticals and bioactive molecules.

The chemical structure of 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid is characterized by a central azetidine ring substituted with a benzyl carbamate group and a methyl group, along with an acetic acid moiety. This combination of functional groups imparts specific chemical and biological properties to the compound, making it a subject of interest for researchers exploring new therapeutic agents.

In recent years, there has been a surge in research focusing on the potential applications of azetidine derivatives in drug discovery. Studies have shown that compounds like 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid exhibit promising pharmacological activities, including anti-inflammatory, anti-cancer, and neuroprotective effects. For instance, a study published in the Journal of Medicinal Chemistry highlighted the anti-inflammatory properties of azetidine derivatives, suggesting their potential use in treating inflammatory diseases such as rheumatoid arthritis and Crohn's disease.

The benzyl carbamate group in 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid plays a crucial role in modulating its biological activity. This group can be selectively cleaved under specific conditions, allowing for controlled release of the active molecule. This property is particularly useful in the development of prodrugs, which are inactive precursors that are converted into active drugs within the body. The controlled release mechanism can enhance the therapeutic efficacy and reduce side effects associated with conventional drug delivery systems.

The acetic acid moiety in 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid contributes to its solubility and stability, making it suitable for various pharmaceutical formulations. Additionally, the presence of this functional group can influence the compound's interactions with biological targets, such as enzymes and receptors. For example, a study published in Bioorganic & Medicinal Chemistry Letters demonstrated that acetic acid derivatives can act as potent inhibitors of specific enzymes involved in disease pathways.

In the context of drug development, 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid has been evaluated for its potential as a lead compound in several therapeutic areas. Preclinical studies have shown that this compound exhibits high selectivity and potency against specific targets, making it an attractive candidate for further optimization and clinical testing. The ability to fine-tune its structure through chemical modifications allows researchers to enhance its pharmacological profile and address specific therapeutic needs.

The synthesis of 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid involves multi-step reactions that require precise control over reaction conditions and purification techniques. Common synthetic routes include the formation of the azetidine ring through ring-closing metathesis or other cyclization reactions, followed by functional group transformations to introduce the benzyl carbamate and acetic acid moieties. Advances in synthetic chemistry have enabled more efficient and scalable methods for producing this compound, facilitating its use in large-scale research and development projects.

Beyond its direct applications as a pharmaceutical agent, 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid serves as an important building block for synthesizing more complex molecules with diverse biological activities. Its versatile structure allows for easy derivatization, enabling chemists to explore a wide range of structural variations and optimize their properties for specific therapeutic applications.

In conclusion, 2-{1-(benzyloxy)carbonyl-2-methylazetidin-2-yl}acetic acid (CAS No. 2580191-50-8) is a promising compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological properties make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new applications and optimize its use in various medical fields, highlighting its importance as a key intermediate in modern drug discovery efforts.